Cas no 1024431-81-9 (1-(4-((6,7-Dimethoxy(3,4-dihydroisoquinolyl))methyl)phenyl)-3-(2-(trifluoromethoxy)phenyl)urea)

• Product Name: 1-(4-((6,7-Dimethoxy(3,4-dihydroisoquinolyl))methyl)phenyl)-3-(2-(trifluoromethoxy)phenyl)urea
• CAS No: 1024431-81-9
• MF: C₂₆H₂₄F₃N₃O₄
• MW: 499.481677055359
• MDL: MFCD03839423
• CID: 5036019
• Update Time: 2025-05-20

1-(4-((6,7-Dimethoxy(3,4-dihydroisoquinolyl))methyl)phenyl)-3-(2-(trifluoromethoxy)phenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-((6,7-DIMETHOXY(3,4-DIHYDROISOQUINOLYL))METHYL)PHENYL)-3-(2-(TRIFLUOROMETHOXY)PHENYL)UREA
• 1-{4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl}-3-[2-(trifluoromethoxy)phenyl]urea
• 1-(4-((6,7-Dimethoxy(3,4-dihydroisoquinolyl))methyl)phenyl)-3-(2-(trifluoromethoxy)phenyl)urea

• MDL： MFCD03839423
• Inchi： 1S/C26H24F3N3O4/c1-34-23-14-17-11-12-30-21(19(17)15-24(23)35-2)13-16-7-9-18(10-8-16)31-25(33)32-20-5-3-4-6-22(20)36-26(27,28)29/h3-10,14-15H,11-13H2,1-2H3,(H2,31,32,33)
• InChI Key： ZDMNALRSWSONHC-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1NC(NC1C=CC(=CC=1)CC1C2C=C(C(=CC=2CCN=1)OC)OC)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 757
• XLogP3: 4.9
• Topological Polar Surface Area: 81.2

Additional information on 1-(4-((6,7-Dimethoxy(3,4-dihydroisoquinolyl))methyl)phenyl)-3-(2-(trifluoromethoxy)phenyl)urea

Introduction to 1-(4-((6,7-Dimethoxy(3,4-dihydroisoquinolyl))methyl)phenyl)-3-(2-(trifluoromethoxy)phenyl)urea (CAS No. 1024431-81-9)

1-(4-((6,7-Dimethoxy(3,4-dihydroisoquinolyl))methyl)phenyl)-3-(2-(trifluoromethoxy)phenyl)urea (CAS No. 1024431-81-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, which include a urea moiety, a 3,4-dihydroisoquinoline ring, and a trifluoromethoxy group. These structural elements contribute to its potential therapeutic applications and biological activities.

The urea functional group in this compound plays a crucial role in its biological activity. Ureas are known for their ability to form hydrogen bonds, which can enhance the compound's interactions with biological targets such as proteins and enzymes. This property makes 1-(4-((6,7-Dimethoxy(3,4-dihydroisoquinolyl))methyl)phenyl)-3-(2-(trifluoromethoxy)phenyl)urea an attractive candidate for drug development.

The 3,4-dihydroisoquinoline ring is another key structural feature of this compound. Isoquinoline derivatives have been extensively studied for their diverse biological activities, including anti-inflammatory, analgesic, and antitumor properties. The presence of the dimethoxy substituents on the isoquinoline ring further modulates the compound's pharmacological profile, potentially enhancing its efficacy and selectivity.

The trifluoromethoxy group is a fluorinated functional group that is known for its ability to influence the physicochemical properties of molecules. Fluorine atoms are highly electronegative and can significantly affect the lipophilicity and metabolic stability of a compound. In the context of drug development, these properties can be advantageous for improving the bioavailability and pharmacokinetic profile of the compound.

Recent studies have explored the potential therapeutic applications of 1-(4-((6,7-Dimethoxy(3,4-dihydroisoquinolyl))methyl)phenyl)-3-(2-(trifluoromethoxy)phenyl)urea. One notable area of research is its anti-inflammatory activity. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated macrophages. This suggests that it may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, this compound has also been investigated for its antitumor activity. Preclinical studies have demonstrated that 1-(4-((6,7-Dimethoxy(3,4-dihydroisoquinolyl))methyl)phenyl)-3-(2-(trifluoromethoxy)phenyl)urea can induce apoptosis in various cancer cell lines, including those derived from breast cancer and colon cancer. The mechanism of action appears to involve the modulation of signaling pathways related to cell survival and proliferation.

The pharmacokinetic profile of 1-(4-((6,7-Dimethoxy(3,4-dihydroisoquinolyl))methyl)phenyl)-3-(2-(trifluoromethoxy)phenyl)urea has also been studied in detail. Animal models have shown that this compound exhibits good oral bioavailability and a favorable distribution profile. These properties are essential for ensuring that the drug reaches its intended target tissues at therapeutic concentrations.

In terms of safety and toxicity, preliminary studies have indicated that 1-(4-((6,7-Dimethoxy(3,4-dihydroisoquinolyl))methyl)phenyl)-3-(2-(trifluoromethoxy)phenyl)urea has a favorable safety profile at therapeutic doses. However, further preclinical and clinical studies are necessary to fully evaluate its safety and efficacy in humans.

The development of new drugs often involves extensive structure-activity relationship (SAR) studies to optimize the chemical structure for improved potency and reduced side effects. Ongoing research is focused on identifying analogs of 1-(4-((6,7-Dimethoxy(3,4-dihydroisoquinolyl))methyl)phenyl)-3-(2-(trifluoromethoxy)phenyl)urea with enhanced therapeutic properties. These efforts include modifying the substituents on the isoquinoline ring and exploring different urea linkers to fine-tune the biological activity.

In conclusion, 1-(4-((6,7-Dimethoxy(3,4-dihydroisoquinolyl))methyl)phenyl)-3-(2-(trifluoromethoxy)phenyl)urea (CAS No. 1024431-81-9) is a promising compound with potential applications in the treatment of inflammatory diseases and cancer. Its unique structural features contribute to its biological activity and make it an attractive candidate for further drug development. Continued research into this compound's mechanisms of action and optimization will likely lead to new therapeutic options in the future.